N-(2,3-dimethylphenyl)-2-((2-methylquinazolin-4-yl)oxy)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide
• InChI: InChI=1S/C19H19N3O2/c1-12-7-6-10-16(13(12)2)22-18(23)11-24-19-15-8-4-5-9-17(15)20-14(3)21-19/h4-10H,11H2,1-3H3,(H,22,23)
• InChI Key: HMSFPFKBSVAPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=NC(=NC3=CC=CC=C32)C)C
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-((2-methylquinazolin-4-yl)oxy)acetamide, also known as DMQA, is a synthetic compound with potential pharmaceutical applications. DMQA has been studied for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Biological Effects of Related Compounds

• Toxicology Review of Acetamide Derivatives : A comprehensive review of the toxicological profiles of acetamide and its derivatives, including N,N-dimethylacetamide and N-methylacetamide, was presented. The study highlighted the commercial importance of these chemicals and expanded upon the biological consequences of exposure, shedding light on the environmental toxicology of acetamide compounds (Kennedy, 2001).

Applications in Treatment of CNS Diseases

• GluN2B-selective NMDA Receptor Antagonists : A review focused on the therapeutic potential of GluN2B antagonists across various disorders. The classification and discussion of these antagonists, including amidine and oxamide derivatives, provide insight into the design of effective drugs aimed at CNS diseases, suggesting relevance to compounds with similar structural features (Liu et al., 2020).

Environmental and Technological Applications

• Advanced Oxidation Processes for Organic Pollutants : Research on acetaminophen highlighted its transformation into various intermediates under different environmental conditions. This study's focus on degradation products and their impact offers a parallel to understanding the fate of similar compounds in the environment (Vo et al., 2019).

• Enzymatic Remediation of Organic Pollutants : The use of enzymes and redox mediators for the degradation of recalcitrant compounds was reviewed. This enzymatic approach suggests potential applications for similar compounds in industrial effluent treatment (Husain & Husain, 2007).